Cas no 2138127-59-8 (3-Bromo-5-(3,3-dimethylcyclohexyl)-2-methylthiophene)

• Product Name: 3-Bromo-5-(3,3-dimethylcyclohexyl)-2-methylthiophene
• CAS No: 2138127-59-8
• MF: C₁₃H₁₉BrS
• MW: 287.25896191597
• CID: 6167532
• PubChem ID: 165961586
• Update Time: 2025-10-30

3-Bromo-5-(3,3-dimethylcyclohexyl)-2-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2138127-59-8
• EN300-1154070
• 3-bromo-5-(3,3-dimethylcyclohexyl)-2-methylthiophene
• 3-Bromo-5-(3,3-dimethylcyclohexyl)-2-methylthiophene

• Inchi： 1S/C13H19BrS/c1-9-11(14)7-12(15-9)10-5-4-6-13(2,3)8-10/h7,10H,4-6,8H2,1-3H3
• InChI Key： OALRQEIYKQMMQF-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 286.03908g/mol
• Monoisotopic Mass: 286.03908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-Bromo-5-(3,3-dimethylcyclohexyl)-2-methylthiophene

Professional Introduction to Compound with CAS No. 2138127-59-8 and Product Name: 3-Bromo-5-(3,3-dimethylcyclohexyl)-2-methylthiophene

The compound identified by the CAS number 2138127-59-8 and the product name 3-Bromo-5-(3,3-dimethylcyclohexyl)-2-methylthiophene represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromine substituent at the 3-position and a bulky 3,3-dimethylcyclohexyl group at the 5-position, contribute to its unique chemical properties and reactivity.

Thiophene derivatives are widely studied for their pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a bromine atom at the 3-position of the thiophene ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic substitution reactions. This property is particularly valuable in synthetic chemistry, where such compounds serve as key intermediates in the preparation of more complex molecules. Additionally, the 3,3-dimethylcyclohexyl group provides steric hindrance, which can influence both the reactivity and solubility of the compound.

In recent years, there has been a growing interest in developing novel therapeutic agents based on thiophene scaffolds. The compound 3-Bromo-5-(3,3-dimethylcyclohexyl)-2-methylthiophene has been explored in several research studies for its potential applications in medicinal chemistry. One notable area of research involves its use as a precursor in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with enzymes involved in cancer progression. The bromine substituent allows for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the creation of more intricate molecular architectures.

The 3,3-dimethylcyclohexyl group in this compound not only influences its physical properties but also plays a crucial role in modulating its biological activity. This bulky substituent can prevent unwanted side reactions by sterically hindering access to reactive sites on the molecule. Such design elements are essential in drug development, where minimizing off-target effects is critical for ensuring efficacy and safety. Furthermore, the presence of a methyl group at the 2-position of the thiophene ring adds another layer of complexity to its reactivity, allowing for diverse chemical transformations.

Recent advancements in computational chemistry have also highlighted the importance of thiophene derivatives in drug discovery. Molecular modeling studies have shown that compounds like 3-Bromo-5-(3,3-dimethylcyclohexyl)-2-methylthiophene can effectively interact with biological targets due to their optimized binding affinities and favorable pharmacokinetic profiles. These computational insights have guided experimental efforts toward optimizing the structure-activity relationships (SAR) of thiophene-based molecules. As a result, researchers have been able to develop more potent and selective inhibitors targeting various diseases.

The synthesis of 3-Bromo-5-(3,3-dimethylcyclohexyl)-2-methylthiophene involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the bromination of a substituted thiophene precursor followed by a Grignard reaction to introduce the bulky cycloalkyl group. Each step is carefully optimized to ensure high yields and purity, which are critical for pharmaceutical applications. The use of advanced catalytic systems has further improved the efficiency of these synthetic routes, making it possible to produce complex molecules on a larger scale.

The versatility of 3-Bromo-5-(3,3-dimethylcyclohexyl)-2-methylthiophene extends beyond its role as an intermediate in drug synthesis. It has also been investigated as a building block for materials science applications. Thiophene derivatives are known for their ability to form conductive polymers and organic semiconductors due to their extended π-conjugation systems. The unique structural features of this compound make it an attractive candidate for developing novel materials with enhanced electronic properties.

In conclusion,3-Bromo-5-(3,3-dimethylcyclohexyl)-2-methylthiophene (CAS No. 2138127-59-8) is a multifaceted compound with significant potential in both pharmaceutical and materials science domains. Its structural design allows for diverse chemical modifications and biological activities, making it a valuable asset in modern drug discovery efforts. As research continues to uncover new applications for thiophene derivatives, this compound is likely to play an increasingly important role in developing next-generation therapeutic agents and advanced materials.